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Compound of Interest

Compound Name:
3-(2-Oxopyrrolidin-1-yl)propanoic

acid

Cat. No.: B118240 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-(2-Oxopyrrolidin-1-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2-Oxopyrrolidin-1-yl)propanoic acid (CAS No. 77191-38-9) is a solid organic compound

utilized in various research and development applications, including as a potential intermediate

for RORy agonists in cancer treatment.[1] As with any laboratory chemical, a thorough

understanding of its properties and associated hazards is paramount for ensuring the safety of

personnel and the integrity of experimental work. This guide provides a comprehensive

overview of the safety and handling protocols for this compound, grounded in authoritative

safety data and established laboratory best practices.

Chemical Identification and Properties
A clear identification of the substance is the foundation of safe handling. Key identifiers and

physical properties are summarized below.
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Property Value Source

Chemical Name
3-(2-oxopyrrolidin-1-

yl)propanoic acid

Synonyms
N-(2-carboxyethyl)-2-

pyrrolidone
N/A

CAS Number 77191-38-9 [1]

Molecular Formula C₇H₁₁NO₃

Molecular Weight 157.17 g/mol

Physical Form Solid

Hazard Analysis and GHS Classification
Based on available Safety Data Sheets (SDS), 3-(2-Oxopyrrolidin-1-yl)propanoic acid is

classified under the Globally Harmonized System (GHS) with the following primary hazard.

GHS
Classification

Hazard Code
Hazard
Statement

Signal Word Pictogram

Serious Eye

Damage/Eye

Irritation,

Category 1

H318
Causes serious

eye damage
Danger

Causality Behind the Hazard: The H318 classification indicates that this compound, upon

contact with the eyes, can cause tissue damage or serious physical decay of vision which is not

reversible within 21 days. This is a significant risk, demanding stringent eye protection

protocols. The corrosive nature of the propanoic acid functional group, combined with the

overall molecular structure, likely contributes to this hazard.

Exposure Controls and Personal Protective
Equipment (PPE)
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To mitigate the identified risks, a systematic approach to exposure control must be

implemented. The hierarchy of controls is a framework that prioritizes safety measures from

most to least effective.

Hierarchy of Controls for Safe Handling

Elimination (Not Feasible)

Substitution (Not Feasible)

Engineering Controls
(e.g., Fume Hood)

Most
Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Goggles, Gloves)

Least
Effective

Click to download full resolution via product page

Figure 1: Hierarchy of Controls.

3.1. Engineering Controls:

Ventilation: Handle this compound in a well-ventilated area.[2] For procedures that may

generate dust, such as weighing or transfers, a chemical fume hood is the recommended

engineering control to minimize inhalation exposure.
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3.2. Administrative Controls:

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experimental work involving this compound.

Training: Ensure all personnel are trained on the specific hazards and handling procedures

outlined in the SDS and this guide.

Hygiene Practices: Wash hands thoroughly after handling the substance.[3][4] Do not eat,

drink, or smoke in laboratory areas.[5]

3.3. Personal Protective Equipment (PPE): PPE is the last line of defense and must be

selected to address the specific hazards of the compound.

Eye and Face Protection: Due to the H318 classification, robust eye protection is mandatory.

Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[2] A

face shield should be worn in addition to goggles when there is a significant risk of splashes

or dust generation.

Skin Protection: Wear protective gloves that are resistant to the chemical. Nitrile or neoprene

gloves are generally suitable for handling solid chemicals, but always check the

manufacturer's compatibility data. Wear a lab coat to protect personal clothing.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH-approved particulate respirator.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for preventing accidents and

maintaining the chemical's integrity.

4.1. Handling:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Provide appropriate exhaust ventilation at places where dust is formed.[6]
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Practice good housekeeping to prevent the accumulation of dust.

4.2. Storage:

Keep the container tightly closed in a dry and well-ventilated place.[3][4]

Store locked up.[5][7]

This compound is classified as a combustible solid (Storage Class 11), indicating it can burn

but does not ignite readily. Keep away from heat and sources of ignition.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.

5.1. First-Aid Measures:

Eye Contact: This is the most critical exposure route. Immediately flush eyes with plenty of

water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Remove

contact lenses if present and easy to do.[7] Seek immediate medical attention.[7]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[3] Wash off with soap and plenty of water.[2]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration.[7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[3][7] Call a physician or poison

control center immediately.

5.2. Accidental Release Measures (Spill Response):

The primary goals of spill response are to protect personnel, prevent the spread of

contamination, and safely clean the affected area.
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- Use absorbent material for solids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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